Cas no 946322-10-7 (N-(3-chloro-4-methylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide)

• Product Name: N-(3-chloro-4-methylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• CAS No: 946322-10-7
• MF: C₂₃H₂₄ClN₃O₃
• MW: 425.907964706421
• CID: 5976984
• PubChem ID: 16885587
• Update Time: 2025-06-23

N-(3-chloro-4-methylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• N-(3-chloro-4-methylphenyl)-4-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]butanamide
• 946322-10-7
• F5013-1195
• N-(3-chloro-4-methylphenyl)-4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide
• N-(3-chloro-4-methylphenyl)-4-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
• AKOS024488977

• Inchi： 1S/C23H24ClN3O3/c1-3-30-19-10-7-17(8-11-19)21-12-13-23(29)27(26-21)14-4-5-22(28)25-18-9-6-16(2)20(24)15-18/h6-13,15H,3-5,14H2,1-2H3,(H,25,28)
• InChI Key： DZWBUOQXTFXUPT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)CCCN1N=C(C2=CC=C(OCC)C=C2)C=CC1=O

Computed Properties

• Exact Mass: 425.1506193g/mol
• Monoisotopic Mass: 425.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71Ų

Additional information on N-(3-chloro-4-methylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

Introduction to N-(3-chloro-4-methylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS No. 946322-10-7)

N-(3-chloro-4-methylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide, identified by its CAS number 946322-10-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including chloro, methyl, ethoxy, and pyridazine moieties, contributes to its unique chemical properties and reactivity.

The structural complexity of N-(3-chloro-4-methylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide makes it a promising candidate for further investigation in various biochemical pathways. Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those containing pyridazine rings. Pyridazines are known for their versatility in forming stable complexes with biological targets, making them valuable scaffolds for drug design.

In the context of contemporary pharmaceutical research, the compound's structure suggests potential interactions with enzymes and receptors involved in metabolic and signaling pathways. The 3-chloro-4-methylphenyl substituent may contribute to its binding affinity by introducing hydrophobic interactions, while the 4-ethoxyphenyl group could enhance solubility and metabolic stability. These features are critical for the development of orally active drugs that can traverse biological membranes efficiently.

The dihydropyridazinone core of N-(3-chloro-4-methylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide is particularly noteworthy, as it has been implicated in various pharmacological activities. Dihydropyridazines are known to exhibit a range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The oxo group at the 6-position further modulates the electronic properties of the ring system, influencing its reactivity and interaction with biological targets.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. Virtual screening techniques have been employed to identify potential binding sites on target proteins for N-(3-chloro-4-methylphenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide. These studies suggest that the compound may interact with enzymes involved in pain perception and neurotransmitter release, making it a candidate for developing novel therapeutics for neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chloro and methyl substituents on the aromatic ring necessitate protective group strategies to prevent unwanted side reactions. Additionally, the pyridazine ring formation requires precise control over reaction conditions to avoid decomposition or polymerization.

In vitro studies have begun to elucidate the pharmacological profile of N-(3-chloro-4-methylphenyl)-4-3-(4-ethoxyphenyl)-6-ofoxido 1 , 6 - dihydropyridazin - 1 - ylbutanamide. Initial results indicate that the compound exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Furthermore, its interaction with human cell lines has revealed promising effects on cell proliferation and apoptosis, which are key mechanisms in cancer treatment.

The ethoxy group on the phenyl ring may play a crucial role in modulating pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). This is particularly important for drug candidates that require oral administration or prolonged circulation within the body. By fine-tuning this moiety, researchers can enhance bioavailability and reduce toxicity.

The future direction of research on N-(3-chloro - 4 - methyl phen yl strong >) - 4 - 3 - ( 4 - eth oxy phen yl ) - 6 - ox o - 1 , 6 - dihy dro py rid azin - 1 - yl but ana mide ( CAS No . 94632 2 -10 -7) will likely focus on structure-function relationships and derivatization strategies. By modifying specific functional groups or introducing new ones , scientists can explore new pharmacological profiles and improve therapeutic efficacy . Additionally , preclinical studies will be essential to assess safety and efficacy before moving into clinical trials.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel compounds with desired properties . These computational tools can predict biological activity based on structural features , allowing researchers to prioritize candidates like N-(3-chloro - 4-methyl phen yl strong >) - < strong >44(42 eth oxy phen yl ) -66 ox o-l ,6-dihydro py rid azin-l-y l but ana mide ( CAS No .94632 2-l0-l7) for further investigation . This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.

In conclusion , N-(< strong >33 chlor o44m eth yl ph en y l strong >)4443(42 eth oxy phen yl )66 ox o-l ,66dihydro py rid azin-l-y l but ana mide strong > ( CAS No .94632 2-l0-l7) represents an exciting avenue for pharmaceutical research . Its complex structure , unique functional groups , and promising biological activities make it a valuable candidate for developing new therapeutics . As research progresses , this compound will continue to be explored as a potential treatment for various diseases , offering hope for improved patient outcomes through innovative drug design.